[1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol

• IUPAC Name: [1-(naphthalen-1-ylmethyl)benzimidazol-2-yl]-phenylmethanol
• InChI: InChI=1S/C25H20N2O/c28-24(19-10-2-1-3-11-19)25-26-22-15-6-7-16-23(22)27(25)17-20-13-8-12-18-9-4-5-14-21(18)20/h1-16,24,28H,17H2
• InChI Key: LGHGHDQNCORZBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=NC3=CC=CC=C3N2CC4=CC=CC5=CC=CC=C54)O
• Molecular Formula: C25H20N2O
• Molecular Weight: 364.4 g/mol

Description

[1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol, also known as NBMPR, is a chemical compound that has been widely used in scientific research applications. It is a potent inhibitor of nucleoside transporters, which are responsible for the uptake of nucleosides into cells. This compound has been used to study the mechanism of action of nucleoside transporters, as well as their role in various physiological processes.

Mechanism of Action

[1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol inhibits the activity of nucleoside transporters by binding to a specific site on the transporter protein. This binding prevents the transporter from functioning properly, which leads to a decrease in nucleoside uptake into cells.
Biochemical and Physiological Effects:
The inhibition of nucleoside transporters by [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol has been shown to have a number of biochemical and physiological effects. For example, it can lead to a decrease in DNA and RNA synthesis, which can affect cell growth and division. It can also affect the metabolism of nucleoside analogs, which are used in the treatment of cancer and viral infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol in lab experiments is its potency as an inhibitor of nucleoside transporters. This allows researchers to use lower concentrations of the compound, which can reduce the risk of non-specific effects. However, one limitation of [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol is its potential toxicity, which can affect the viability of cells in culture.

Future Directions

There are several future directions for research involving [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol. One area of interest is the development of more specific inhibitors of nucleoside transporters, which could be used to target specific cell types or physiological processes. Another area of interest is the study of the role of nucleoside transporters in drug resistance, particularly in cancer cells. Finally, the use of [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol in combination with other compounds could provide insights into the complex interactions between nucleoside transporters and other cellular processes.

Scientific Research Applications

[1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol has been extensively used in scientific research to study the mechanism of action of nucleoside transporters. These transporters are responsible for the uptake of nucleosides into cells, where they are used for DNA and RNA synthesis. [1-(1-naphthylmethyl)-1H-benzimidazol-2-yl](phenyl)methanol inhibits the activity of these transporters, which allows researchers to study their role in various physiological processes.